2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide

• IUPAC Name: 2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-ethylacetamide
• InChI: InChI=1S/C16H25N3O/c1-2-19(16(20)11-17)15-9-6-10-18(13-15)12-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13,17H2,1H3/t15-/m0/s1
• InChI Key: CBZPZNLXYFLTGC-HNNXBMFYSA-N
• Canonical SMILES: CCN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Isomeric SMILES: CCN([C@H]1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide is a chiral acetamide derivative featuring a benzyl-substituted piperidine moiety and an ethyl group at the amide nitrogen. Its stereochemical configuration ((S)-enantiomer) is critical for its biological interactions, as evidenced by its role in inhibiting bacterial aminoacyl-tRNA synthetases (aaRS), particularly leucyl-tRNA synthetase (LeuRS) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl halides.

Attachment of the Amino Group: The amino group can be introduced through reductive amination or other suitable methods.

Formation of the Ethyl-Acetamide Moiety: The ethyl-acetamide moiety can be attached through an acylation reaction using ethyl acetate or similar reagents.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic steps to achieve higher yields and purity. This can include the use of catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential therapeutic properties. Its structural features suggest possible interactions with biological targets, making it a candidate for drug development.

• Neurological Disorders : Preliminary studies indicate that derivatives of this compound may act as acetylcholinesterase (AChE) inhibitors, which are crucial for treating conditions like Alzheimer's disease.
• Anticancer Activity : Research has shown that certain derivatives can induce apoptosis in various cancer cell lines, indicating potential applications in oncology .

Chemical Synthesis

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide serves as a versatile building block in organic synthesis. It can be used to create more complex molecules through various reactions, including:

• Reductive Amination : This reaction can introduce amino groups into other compounds, expanding the utility of the compound in synthesizing pharmaceuticals.
• Nucleophilic Substitution : The compound can undergo substitution reactions at the benzyl group, allowing for the introduction of diverse functional groups.

Biological Studies

The compound's interaction with biological macromolecules is a focus area of research. Its ability to modulate cellular processes makes it valuable for studying:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, providing insights into disease mechanisms and potential therapeutic targets .
• Receptor Modulation : Investigations into its role as a receptor antagonist could reveal new pathways for treating inflammatory diseases .

Case Study 1: Anticancer Properties

In vitro studies have demonstrated that derivatives of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide exhibit cytotoxic effects on several cancer cell lines. These studies utilized various concentrations of the compound to assess its efficacy in inducing apoptosis and inhibiting cell proliferation.

Case Study 2: Neurological Effects

Research focused on the compound's potential as an AChE inhibitor showed promising results in reducing acetylcholine breakdown, leading to enhanced cholinergic signaling. This effect was evaluated using standard enzyme assays and behavioral tests in animal models.

Mechanism of Action

The mechanism of action of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Modifications

The following compounds share the 2-aminoacetamide core but differ in substituents, leading to variations in biological activity, physicochemical properties, and applications:

Compound Name	Structural Features	Target/Application	Key Properties/Findings
2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide	Benzyl-piperidine, ethyl group, (S)-configuration	Bacterial LeuRS inhibitor	Discontinued commercially; chiral specificity critical for aaRS binding
2-Amino-N-(2,2,2-trifluoroethyl)acetamide	Trifluoroethyl group	Synthetic intermediate or drug precursor	Enhanced metabolic stability due to fluorine’s electronegativity; no explicit antimicrobial data
2-Amino-N-(nitrophenyl)acetamide	4-Nitroaniline substituent	Model compound for structure-activity studies	Electron-withdrawing nitro group may enhance electrophilic reactivity; characterized via NMR/IR
(S)-N-(2-((1-amino-1-oxo-3-phenylpropan-2-yl)amino)-2-oxoethyl)-3-(benzyl(pyridin-2-ylmethyl)amino)propanamide	Pyridinylmethyl and benzyl groups on propanamide	Not explicitly stated (likely enzyme inhibitor)	Complex synthesis; aromatic and heterocyclic groups may improve target affinity

Commercial and Practical Considerations

The discontinuation of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide contrasts with the availability of simpler analogues like the trifluoroethyl and nitrophenyl derivatives. This suggests that while the target compound’s biological profile is promising, industrial production faces hurdles (e.g., chiral purity, cost).

Biological Activity

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide, also known by its CAS number 1354018-35-1, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The synthesis of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide typically involves several key steps:

• Formation of the Piperidine Ring : Cyclization reactions are used to create the piperidine structure from suitable precursors.
• Introduction of the Benzyl Group : This is achieved through nucleophilic substitution using benzyl chloride.
• Attachment of the Amino Group : Reductive amination with an appropriate amine introduces the amino group.
• Formation of the Acetamide Group : Acylation with acetic anhydride or acetyl chloride finalizes the compound's structure.

Biological Properties

The biological activity of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide has been investigated in various contexts:

Antimicrobial Activity

Research indicates that similar piperidine derivatives exhibit significant antimicrobial properties. For instance, compounds structurally related to 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide have shown activity against Gram-positive and Gram-negative bacteria as well as fungi:

Compound Type	MIC (mg/mL)	Target Organisms
Piperidine Derivatives	0.0039 - 0.025	S. aureus, E. coli
N-acylpiperidines	3.125 - 100	C. albicans, E. coli

These findings suggest that similar compounds may exhibit comparable biological effects, warranting further investigation into their mechanisms and efficacy .

The mechanism by which 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide exerts its biological effects likely involves interaction with specific receptors or enzymes within cellular pathways. This interaction can modulate signaling cascades, leading to altered physiological responses .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds like 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide:

• Functional Groups : The presence of amino and acetamide groups enhances solubility and bioavailability.
• Stereochemistry : The (S) configuration at the piperidine position may influence receptor binding affinity and selectivity.
• Substituents : Variations in the benzyl group can significantly affect antimicrobial potency and anti-inflammatory activity.

Case Studies

Several studies highlight the potential therapeutic applications of related compounds:

• Antibacterial Studies : A study demonstrated that certain piperidine derivatives exhibited MIC values as low as 0.0039 mg/mL against S. aureus, indicating potent antibacterial activity .
• Fungal Inhibition : Another study reported that N-acylpiperidines showed effective antifungal activity against C. albicans with MIC values ranging from 3.125 to 100 mg/mL .